Cas no 1369414-82-3 (3,4-Dimethyl-5-nitrophenylacetic acid)

• Product Name: 3,4-Dimethyl-5-nitrophenylacetic acid
• CAS No: 1369414-82-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5007840
• Update Time: 2025-05-26

3,4-Dimethyl-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-nitrophenylacetic acid

• Inchi： 1S/C10H11NO4/c1-6-3-8(5-10(12)13)4-9(7(6)2)11(14)15/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： NSECJQYKZHARML-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C(C)=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Additional information on 3,4-Dimethyl-5-nitrophenylacetic acid

Professional Introduction to 3,4-Dimethyl-5-nitrophenylacetic Acid (CAS No. 1369414-82-3)

3,4-Dimethyl-5-nitrophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1369414-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro-substituted aromatic ring and acetic acid side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 3,4-Dimethyl-5-nitrophenylacetic acid consists of a benzene ring substituted with two methyl groups at the 3rd and 4th positions, and a nitro group at the 5th position. The presence of the nitro group introduces a polar region to the molecule, enhancing its solubility in polar solvents while maintaining interactions with biological targets. The acetic acid moiety at one end of the molecule further contributes to its reactivity, allowing for various functionalization strategies in drug development.

In recent years, 3,4-Dimethyl-5-nitrophenylacetic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its nitro group can be reduced to an amine, providing a versatile starting point for constructing more complex molecules. This property has been particularly useful in the development of antimicrobial and anti-inflammatory compounds. Additionally, the methyl groups at the 3rd and 4th positions offer steric hindrance that can be exploited to fine-tune the binding affinity of drug candidates to their biological targets.

One of the most compelling applications of 3,4-Dimethyl-5-nitrophenylacetic acid is in the field of oncology research. Studies have demonstrated its potential as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer cell proliferation. The nitro group's ability to engage in hydrogen bonding and hydrophobic interactions with amino acid residues in protein targets enhances the compound's binding efficacy. Furthermore, modifications to the aromatic ring or acetic acid side chain can lead to derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has also shown interest in 3,4-Dimethyl-5-nitrophenylacetic acid for its role in developing treatments for neurological disorders. Researchers have investigated its derivatives as potential monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels in the brain. The structural features of this compound allow for precise tuning of its biological activity, making it a promising scaffold for further drug discovery efforts.

From a synthetic chemistry perspective, 3,4-Dimethyl-5-nitrophenylacetic acid serves as a versatile building block that can be modified through various chemical transformations. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at specific positions on the aromatic ring. Additionally, enzymatic or chemical hydrolysis of esters derived from this compound can yield carboxylic acids with tailored properties for medicinal applications.

The environmental and safety considerations associated with 3,4-Dimethyl-5-nitrophenylacetic acid are also important aspects of its application. While this compound is not classified as hazardous under standard conditions, proper handling protocols must be followed to ensure safe laboratory practices. Its stability under various storage conditions and compatibility with common solvents make it a practical choice for industrial-scale synthesis when handled with appropriate precautions.

In conclusion,3,4-Dimethyl-5-nitrophenylacetic acid (CAS No. 1369414-82-3) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing bioactive molecules has opened new avenues for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound,3,4-Dimethyl-5-nitrophenylacetic acid is poised to remain a cornerstone in medicinal chemistry innovation.